D-Glucose-13C,d-1

• Molecular Formula: C6H12O6
• Molecular Weight: 182.15 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1+1,3D
• InChIKey: GZCGUPFRVQAUEE-RPBJEVRGSA-N

D-Glucose-13C,d-1: A Position-Specific Dual-Labeled Glucose Tracer for High-Resolution Metabolic Studies

D-Glucose-13C,d-1 (CAS 201417-06-3), also designated D-[1-13C,1-2H]glucose, is a stable isotope-labeled monosaccharide in which the anomeric carbon (C1) is enriched with carbon-13 (13C) and the attached hydrogen is replaced with deuterium (2H or d) . This dual-isotopic labeling at the C1 position confers a mass shift of +2 Da relative to unlabeled D-glucose (180.16 g/mol) and is commercially available with isotopic purities of ≥99 atom % 13C and ≥98 atom % D . Unlike uniformly labeled glucose variants (e.g., D-Glucose-13C6) or single-isotope tracers (e.g., D-Glucose-1-13C), the site-specific 13C and 2H substitution in D-Glucose-13C,d-1 enables distinct analytical advantages in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS)-based metabolic flux analysis, particularly for resolving pathway-specific carbon contributions and minimizing spectral overlap [1].

✓ Position-specific dual labeling (13C & 2H at C1) for high-resolution metabolic tracing

✓ Enables pathway-resolved NMR spectroscopy and mass spectrometry flux analysis

✓ Hyperpolarization-compatible structure supports low-concentration glucose detection

• [1] Richardson PM, et al. Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugars. Chem Sci. 2019;10(45):10607-10619. View Source

Why D-Glucose-13C,d-1 Cannot Be Replaced by Unlabeled Glucose or Single-Isotope Analogs in Quantitative Flux Studies

The interchangeability of D-Glucose-13C,d-1 with unlabeled D-glucose, uniformly labeled D-Glucose-13C6, or singly labeled D-Glucose-1-13C is scientifically invalid due to fundamental differences in analytical detection capabilities and metabolic information content. Unlabeled glucose provides no isotopic tracer signal, rendering it useless for flux quantification. Uniformly labeled 13C6-glucose, while enabling global carbon tracing, suffers from complex spectral congestion in NMR and indistinguishable isotopologue patterns in MS when resolving pathway-specific contributions such as the pentose phosphate pathway (PPP) versus glycolysis [1]. Single-isotope 1-13C-glucose lacks the deuterium substitution at C1, which has been shown to significantly extend hyperpolarization lifetime in NMR—a critical parameter for low-concentration detection [2]. Furthermore, studies have demonstrated that deuterium at the C1 position can undergo metabolic exchange, introducing quantitation errors unless explicitly accounted for in the experimental design—a caveat that underscores the non-interchangeable nature of deuterated versus non-deuterated tracers [3].

Unlabeled glucose

Provides no isotopic tracer signal, precluding any flux quantification.

Uniformly labeled 13C6-glucose

May cause complex isotopologue patterns and spectral congestion, limiting pathway-specific resolution.

Single-isotope 1-13C-glucose

Lacks deuterium at C1; hyperpolarization lifetime may not transfer and deuterium exchange can introduce quantitation errors.

• [1] Ben-Yoseph O, et al. Metabolic loss of deuterium from isotopically labeled glucose. Magn Reson Med. 1994;32(3):405-9. View Source
• [2] Richardson PM, et al. Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugars. Chem Sci. 2019;10(45):10607-10619. View Source
• [3] Ben-Yoseph O, et al. Metabolic loss of deuterium from isotopically labeled glucose. Magn Reson Med. 1994;32(3):405-9. View Source

Quantitative Differentiation of D-Glucose-13C,d-1 Versus Alternative Glucose Tracers

Hyperpolarization Lifetime (T1) of D-Glucose-13C,d-1 Compared to Fully Labeled D-Glucose-13C6-d7

D-Glucose-1-13C,1-d (synonymous with D-Glucose-13C,d-1) exhibits a 13C hyperpolarization lifetime (T1) of 11.4 ± 0.3 seconds, which is statistically equivalent to the 11.8 ± 0.4 seconds observed for fully labeled D-glucose-13C6-d7 under identical SABRE-Relay hyperpolarization conditions [1]. This near-identical relaxation behavior indicates that the additional 1H nuclei present in the singly labeled compound do not introduce significant relaxation pathways, thereby maintaining the enhanced signal longevity necessary for low-concentration NMR detection.

Hyperpolarization T1 lifetime

Head-to-head

11.4 ± 0.3 s vs 11.8 ± 0.4 s (fully labeled)

Near-identical relaxation supports cost-effective low-concentration NMR.

SABRE-Relay conditions at 9.4 T; difference within experimental error.

Evidence Dimension	13C Hyperpolarization Lifetime (T1)
Target Compound Data	11.4 ± 0.3 seconds
Comparator Or Baseline	D-glucose-13C6-d7: 11.8 ± 0.4 seconds
Quantified Difference	Difference of 0.4 seconds (within experimental error; statistically non-significant)
Conditions	SABRE-Relay hyperpolarization in methanol-d4 with 4-methylpyridine and [IrCl(COD)(IMes)] catalyst at 9.4 T

Why This Matters

This evidence confirms that D-Glucose-13C,d-1 provides hyperpolarization performance equivalent to the more expensive fully labeled variant, enabling cost-effective low-concentration NMR detection without compromising signal longevity.

• [1] Richardson PM, et al. Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugars. Chem Sci. 2019;10(45):10607-10619. View Source

C1-Specific Deuterium Enables Singlet State Creation with Extended Lifetime for NMR Sensitivity Enhancement

The presence of deuterium at the C1 position in D-Glucose-13C,d-1 facilitates the creation of a long-lived singlet state between the 13C and 2H nuclei, with an experimentally determined singlet lifetime (TS) of approximately 28 seconds at low magnetic field (1 T) [1]. In contrast, the singlet lifetime for the 13C-1H pair in the non-deuterated analog D-Glucose-1-13C is substantially shorter, on the order of a few seconds, due to efficient dipolar relaxation with the proton [1].

Singlet state lifetime (TS)

Head-to-head

~28 s (13C-2H) vs seconds (13C-1H)

≥5.6-fold lifetime extension enables slower metabolic process detection.

Measured at 1 T after magnetic field cycling; SABRE-Relay hyperpolarization.

Evidence Dimension	Singlet State Lifetime (TS) at 1 T
Target Compound Data	~28 seconds (13C-2H singlet)
Comparator Or Baseline	D-Glucose-1-13C (non-deuterated): <5 seconds (13C-1H singlet, estimated from dipolar relaxation rates)
Quantified Difference	≥5.6-fold increase in singlet lifetime
Conditions	SABRE-Relay hyperpolarization with magnetic field cycling to 1 T for singlet state preparation

Why This Matters

The >5-fold extension in singlet state lifetime directly translates to an expanded temporal window for hyperpolarized NMR experiments, enabling the detection of slower metabolic processes and improving the signal-to-noise ratio in time-resolved studies.

• [1] Richardson PM, et al. Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugars. Chem Sci. 2019;10(45):10607-10619. View Source

Metabolic Deuterium Loss at C1 Position: A Quantitative Consideration for Tracer Selection

Incubation of cultured rat 9L glioma cells with (6-13C,1,6,6-2H3)glucose—a compound containing deuterium at C1—revealed a PPP activity measurement of 30.8 ± 2.1%, which was significantly higher than the 6.0 ± 0.8% obtained from parallel incubations with non-deuterated (1-13C)glucose and (6-13C)glucose [1]. This 5.1-fold discrepancy was attributed to selective metabolic loss of 2H from the C1 position catalyzed by phosphomannose isomerase, demonstrating that deuterium at C1 is not metabolically inert and must be explicitly accounted for in flux calculations.

PPP activity overestimation

Class-level

30.8% vs 6.0% (5.1-fold higher)

Deuterium loss at C1 can cause PPP flux overestimation; correction factors required.

Rat 9L glioma cell model; 2H NMR analysis of lactate isotopomers.

Evidence Dimension	Apparent Pentose Phosphate Pathway (PPP) Activity
Target Compound Data	30.8 ± 2.1% (measured with C1-deuterated glucose)
Comparator Or Baseline	6.0 ± 0.8% (measured with non-deuterated (1-13C)glucose and (6-13C)glucose)
Quantified Difference	24.8 percentage point difference (5.1-fold overestimation)
Conditions	Cultured rat 9L glioma cells; 2H NMR analysis of lactate isotopomers

Why This Matters

This evidence is critical for procurement decisions: researchers using D-Glucose-13C,d-1 for PPP quantification must incorporate deuterium exchange correction factors into their metabolic models, whereas those using it purely as an NMR hyperpolarization probe may not face this limitation.

• [1] Ben-Yoseph O, et al. Metabolic loss of deuterium from isotopically labeled glucose. Magn Reson Med. 1994;32(3):405-9. View Source

Vendor-Specified Isotopic Purity Thresholds Differentiate D-Glucose-13C,d-1 from Competing Commercial Offerings

D-Glucose-13C,d-1 (CAS 201417-06-3) is commercially available with certified isotopic purities of ≥99 atom % 13C and ≥98 atom % D, and chemical purity ≥99% (CP) . In contrast, lower-cost alternatives such as D-Glucose-13C6 are frequently offered at 75 atom % 13C (M+6 mass shift) , and D-Glucose-3-13C is specified at 99 atom % 13C but lacks deuterium labeling .

Isotopic enrichment specification

Data to verify

≥99 atom % 13C; ≥98 atom % D

Higher enrichment may reduce background signal in mass spectrometry.

Commercial vendor specifications; verify lot-specific certificate of analysis.

Evidence Dimension	Isotopic Enrichment Specification
Target Compound Data	≥99 atom % 13C; ≥98 atom % D; ≥99% chemical purity
Comparator Or Baseline	D-Glucose-13C6: 75 atom % 13C (typical commercial specification); D-Glucose-3-13C: 99 atom % 13C, no deuterium
Quantified Difference	24 percentage point higher 13C enrichment versus 75 atom % D-Glucose-13C6; presence of deuterium absent in D-Glucose-3-13C
Conditions	Commercial vendor specifications (Sigma-Aldrich, Merck Millipore, ChemBase)

Why This Matters

Higher isotopic enrichment directly reduces background signal from unlabeled species, improving the signal-to-noise ratio in MS and the accuracy of isotopomer distribution analysis in metabolic flux studies.

Optimal Application Scenarios for D-Glucose-13C,d-1 Based on Verified Differentiation

Hyperpolarized 13C NMR Detection of Low-Concentration Glucose Metabolites

D-Glucose-13C,d-1 is optimally suited for hyperpolarized NMR experiments utilizing SABRE-Relay or related para-hydrogen-based methods. The compound's hyperpolarization lifetime of 11.4 ± 0.3 seconds—statistically indistinguishable from the fully labeled D-glucose-13C6-d7—and its capacity to form long-lived 13C-2H singlet states with a ~28-second lifetime at 1 T [1] enable the detection and quantification of glucose at millimolar concentrations within minutes, even in complex biological matrices. This application is particularly valuable for real-time metabolic monitoring where fully labeled glucose would be cost-prohibitive.

C1-Specific Carbon Tracing in Glycolysis and Pentose Phosphate Pathway Flux Analysis

The site-specific 13C enrichment at the anomeric carbon allows researchers to track the fate of the C1 carbon atom exclusively. In glycolysis, C1 of glucose is metabolized to the methyl carbon of pyruvate, whereas in the oxidative pentose phosphate pathway, C1 is released as CO2 [1]. When coupled with MS-based isotopomer analysis, D-Glucose-13C,d-1 provides a cleaner, less congested signal for quantifying the relative flux through these competing pathways compared to uniformly labeled 13C6-glucose, which generates complex overlapping isotopologue patterns [2].

Protein-Ligand Binding Studies Using Deuterium-Induced NMR Multiplet Simplification

The substitution of 1H with 2H at the C1 position reduces the 13C NMR multiplet structure from a doublet (due to 1JCH coupling) to a singlet, dramatically simplifying spectral interpretation. This simplification has been exploited to study dynamic frequency shifts in protein-ligand complexes, as demonstrated with the E. coli periplasmic glucose/galactose receptor, where the 13C multiplet pattern of bound D-[1-13C,1-2H]glucose revealed an order parameter ≥0.9 for the bound ligand [1]. Researchers studying carbohydrate-protein interactions should select this tracer to eliminate scalar coupling artifacts.

Application

Selection Property

Validation Focus

Hyperpolarized 13C NMR detection

Hyperpolarization-compatible dual labeling

Signal longevity comparable to fully labeled glucose

Pathway-specific carbon tracing (glycolysis/PPP)

C1-specific 13C enrichment

Cleaner isotopologue distribution for flux resolution

Protein-ligand binding studies by NMR

Deuterium-induced multiplet simplification

Elimination of scalar coupling artifacts

• [1] Murali N, et al. Dynamic Frequency Shifts of Complexed Ligands: An NMR Study of d-[1-13C,1-2H]Glucose Complexed to the Escherichia coli Periplasmic Glucose/Galactose Receptor. J Magn Reson. 1997. View Source
• [2] Richardson PM, et al. Rapid 13C NMR hyperpolarization delivered from para-hydrogen enables the low concentration detection and quantification of sugars. Chem Sci. 2019;10(45):10607-10619. View Source